Cas no 2138539-38-3 (6-bromo-N-(butan-2-yl)quinazolin-2-amine)

• Product Name: 6-bromo-N-(butan-2-yl)quinazolin-2-amine
• CAS No: 2138539-38-3
• MF: C₁₂H₁₄BrN₃
• MW: 280.16366147995
• CID: 5840986
• PubChem ID: 67061422
• Update Time: 2025-06-11

6-bromo-N-(butan-2-yl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1162141
• 6-bromo-N-(butan-2-yl)quinazolin-2-amine
• 2138539-38-3
• SCHEMBL1517071

• Inchi： 1S/C12H14BrN3/c1-3-8(2)15-12-14-7-9-6-10(13)4-5-11(9)16-12/h4-8H,3H2,1-2H3,(H,14,15,16)
• InChI Key： DAIUXSIWIFEFKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)NC(C)CC

Computed Properties

• Exact Mass: 279.03711g/mol
• Monoisotopic Mass: 279.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-bromo-N-(butan-2-yl)quinazolin-2-amine

6-Bromo-N-(Butan-2-Yl)Quinazolin-2-Amine: A Comprehensive Overview

The compound 6-bromo-N-(butan-2-yl)quinazolin-2-amine (CAS No. 2138539-38-3) is a highly specialized organic molecule belonging to the quinazoline class of heterocyclic compounds. Quinazolines are well-known for their diverse biological activities and have been extensively studied in the fields of pharmacology, medicinal chemistry, and materials science. This particular compound, with its bromine substituent at the 6-position and a butan-2-yl group attached to the nitrogen atom at position 2, exhibits unique chemical properties that make it a valuable substrate for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-bromo-N-(butan-2-yl)quinazolin-2-amine through a variety of routes, including microwave-assisted synthesis and catalytic coupling reactions. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for downstream applications. The structural versatility of this compound allows for further functionalization, enabling researchers to explore its potential in drug discovery and material science.

One of the most promising areas of research involving 6-bromo-N-(butan-2-yl)quinazolin-2-amine is its application in medicinal chemistry. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties, which could be harnessed for the development of novel therapeutic agents. Additionally, its ability to modulate key cellular pathways makes it a potential candidate for treating conditions such as neurodegenerative diseases and cancer.

In the realm of materials science, 6-bromo-N-(butan-2-yl)quinazolin-2-amine has demonstrated remarkable electronic properties, making it a strong contender for use in organic electronics. Its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices has garnered significant attention from researchers worldwide. Recent studies have focused on optimizing its electronic characteristics through strategic substitution patterns, further enhancing its potential in this field.

The synthesis of 6-bromo-N-(butan-2-yl)quinazolin-2-amine involves a multi-step process that typically begins with the preparation of an appropriate quinazoline precursor. The introduction of the bromine substituent at the 6-position is achieved through electrophilic aromatic substitution or nucleophilic aromatic substitution, depending on the specific conditions employed. The attachment of the butan-2-yl group to the nitrogen atom at position 2 is accomplished via reductive amination or other amine coupling techniques. These steps are carefully optimized to ensure high yields and minimal byproduct formation.

Despite its numerous advantages, 6-bromo-N-(butan-2-y1l)quinazolin - 1 - amine also presents certain challenges that require further investigation. For instance, its stability under various environmental conditions needs to be thoroughly evaluated to ensure its suitability for long-term applications. Additionally, while its biological activities are well-documented, further studies are required to fully understand its mechanism of action and potential toxicity profiles.

In conclusion, 6-bromo-N-(butan - 1 - yl ) quinazolin - 1 - amine (CAS No. 2138539 - 38 - 3 ) stands as a testament to the ingenuity and precision of modern chemical synthesis. With its unique structural features and diverse applications across multiple disciplines , this compound continues to be a focal point for scientific research . As advancements in synthetic methodologies and materials science continue to unfold , it is likely that 6-bromo-N-(butan - 1 - yl ) quinazolin - 1 - amine will find even more innovative uses , solidifying its place as an essential molecule in contemporary chemistry.